N-ethyl-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-ethyl-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C10H12FNO/c1-2-12-10(13)7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: XZILDGHLRLBXNL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=CC=CC=C1F
• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol

Description

N-ethyl-2-(2-fluorophenyl)acetamide, also known as Fluorphenylacetamide (FPA), is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 195.23 g/mol.

Mechanism of Action

The exact mechanism of action of FPA is not yet fully understood. However, studies have suggested that FPA may act as a GABA receptor agonist, leading to an increase in GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal excitability. Therefore, the increase in GABAergic neurotransmission caused by FPA may lead to a decrease in neuronal excitability, resulting in its potential therapeutic effects.
Biochemical and Physiological Effects:
FPA has been shown to have various biochemical and physiological effects. Studies have suggested that FPA may have anticonvulsant, anxiolytic, and sedative properties. Additionally, FPA has been shown to have neuroprotective effects against oxidative stress-induced damage in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPA is its cost-effective synthesis method, which makes it a viable option for large-scale experiments. Additionally, FPA has shown promising results in various scientific research applications, making it a valuable compound for medicinal chemistry research. However, one of the limitations of FPA is its limited solubility in water, which may hinder its use in certain experiments.

Future Directions

There are various future directions for the research on FPA. One potential direction is the synthesis of novel compounds based on FPA with improved pharmacological properties. Additionally, the investigation of FPA's potential therapeutic effects in various disease models, such as epilepsy and anxiety disorders, is another potential future direction. Furthermore, the elucidation of the exact mechanism of action of FPA may lead to the development of more effective compounds with similar properties.
Conclusion:
In conclusion, FPA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FPA has a cost-effective synthesis method and has shown promising results in various scientific research applications. Additionally, FPA has various biochemical and physiological effects, making it a valuable compound for medicinal chemistry research. However, further research is necessary to fully understand the mechanism of action of FPA and to develop more effective compounds based on FPA.

Synthesis Methods

The synthesis of FPA involves the reaction of 2-fluoroacetophenone and ethylamine in the presence of a catalyst such as sodium ethoxide. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The yield of FPA obtained through this method is around 80%, making it a cost-effective and efficient synthesis method.

Scientific Research Applications

FPA has shown promising results in various scientific research applications. One of the most significant applications of FPA is its use as a precursor in the synthesis of novel compounds with potential medicinal properties. For instance, FPA has been used as a precursor in the synthesis of N-ethyl-2-(2-iodophenyl)acetamide, which has shown potent anticonvulsant activity in animal models.